Cas no 2172581-50-7 (2-ethyl-6-propylquinazolin-4-amine)

• Product Name: 2-ethyl-6-propylquinazolin-4-amine
• CAS No: 2172581-50-7
• MF: C₁₃H₁₇N₃
• MW: 215.294182538986
• CID: 6250295
• PubChem ID: 165747463
• Update Time: 2025-06-14

2-ethyl-6-propylquinazolin-4-amine Chemical and Physical Properties

Names and Identifiers

• 2-ethyl-6-propylquinazolin-4-amine
• 2172581-50-7
• EN300-1645476

• Inchi： 1S/C13H17N3/c1-3-5-9-6-7-11-10(8-9)13(14)16-12(4-2)15-11/h6-8H,3-5H2,1-2H3,(H2,14,15,16)
• InChI Key： QBBRBFVLRLCMHX-UHFFFAOYSA-N
• SMILES： N1C(CC)=NC(=C2C=1C=CC(=C2)CCC)N

Computed Properties

• Exact Mass: 215.142247555g/mol
• Monoisotopic Mass: 215.142247555g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 51.8Ų

Additional information on 2-ethyl-6-propylquinazolin-4-amine

Comprehensive Overview of 2-Ethyl-6-propylquinazolin-4-amine (CAS No. 2172581-50-7): Properties, Applications, and Research Insights

The compound 2-ethyl-6-propylquinazolin-4-amine (CAS No. 2172581-50-7) is a quinazoline derivative that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural framework and potential bioactivity. As a member of the heterocyclic amine family, this compound exhibits a fused bicyclic structure, combining a benzene ring with a pyrimidine ring, which is further substituted with ethyl and propyl groups at the 2- and 6-positions, respectively. The presence of these alkyl chains enhances its lipophilicity, making it a promising candidate for drug discovery and material science applications.

Recent studies highlight the growing interest in quinazoline-based compounds like 2-ethyl-6-propylquinazolin-4-amine for their role in modulating biological pathways. Researchers are particularly intrigued by its potential as a kinase inhibitor, a class of molecules pivotal in treating diseases such as cancer and inflammatory disorders. The compound’s structural versatility allows for further derivatization, enabling the development of novel therapeutics with improved efficacy and selectivity. This aligns with the current trend in precision medicine, where targeted therapies are prioritized to minimize side effects.

From a synthetic chemistry perspective, CAS No. 2172581-50-7 is often synthesized via condensation reactions involving anthranilic acid derivatives and alkyl nitriles, followed by cyclization. Its molecular formula (C₁₃H₁₇N₃) and molecular weight (215.30 g/mol) are critical for analytical characterization, while its logP value (estimated at ~3.5) suggests moderate membrane permeability, a desirable trait for drug candidates. These properties are frequently queried in chemical databases and patent literature, reflecting the compound’s relevance in industrial and academic settings.

In agrochemistry, 2-ethyl-6-propylquinazolin-4-amine is explored for its potential as a plant growth regulator or pesticide intermediate. The quinazoline scaffold is known to interfere with metabolic processes in pests, offering an eco-friendly alternative to traditional agrochemicals. This resonates with the global push toward sustainable agriculture, a topic dominating search engine trends as stakeholders seek greener solutions to food security challenges.

Analytical techniques such as HPLC, NMR, and mass spectrometry are routinely employed to validate the purity and identity of CAS No. 2172581-50-7. Quality control protocols emphasize the need for high-purity standards (>98%), especially when the compound is used in biological assays or formulation studies. These details are frequently searched by laboratory technicians and R&D professionals, underscoring the demand for reliable technical data.

The commercial availability of 2-ethyl-6-propylquinazolin-4-amine through specialty chemical suppliers has facilitated its adoption in diverse research projects. However, users often inquire about storage conditions (recommended: 2–8°C under inert atmosphere) and solubility profiles (soluble in DMSO, methanol, and dichloromethane). Such practical information is vital for experimental reproducibility, a recurring theme in scientific forums and Q&A platforms.

Looking ahead, the integration of computational chemistry tools like molecular docking and QSAR modeling is expected to accelerate the exploration of 2172581-50-7 derivatives. These approaches align with the rise of AI-driven drug discovery, a hot topic in both academic publications and tech-driven investment circles. By leveraging predictive algorithms, researchers can optimize the compound’s pharmacophore for specific targets, reducing development timelines.

In summary, 2-ethyl-6-propylquinazolin-4-amine (CAS No. 2172581-50-7) represents a versatile chemical entity with cross-disciplinary applications. Its relevance to drug development, agrochemical innovation, and material science ensures sustained interest, as evidenced by its frequent appearance in research publications and patent filings. For scientists and industry professionals, understanding its properties and potential is key to unlocking new opportunities in a competitive landscape.